N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide

• IUPAC Name: N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide
• InChI: InChI=1S/C16H17NO2/c1-11-3-5-14(6-4-11)16(19)17-12(2)13-7-9-15(18)10-8-13/h3-10,12,18H,1-2H3,(H,17,19)
• InChI Key: BRHQELYVDNRHHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(C)C2=CC=C(C=C2)O
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide, also known as HPEMBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of benzamide and has a unique chemical structure that makes it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide is not fully understood, but it is believed to be related to its antioxidant and anti-inflammatory properties. N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has been shown to inhibit the production of reactive oxygen species (ROS) and reduce the expression of pro-inflammatory cytokines. This compound may also have an effect on the activity of enzymes involved in the production of ROS and inflammation.
Biochemical and Physiological Effects:
N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has been shown to have a variety of biochemical and physiological effects. This compound has been found to reduce oxidative stress and inflammation in animal models. N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has been found to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, and it has been shown to have low toxicity in animal models. However, there are also some limitations to using N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide in lab experiments. This compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several potential future directions for research on N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide. One area of interest is the development of N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide-based drugs for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide and its potential therapeutic applications. Other future directions for research on N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide could include exploring its potential in the treatment of other diseases such as cancer or diabetes. Overall, N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide is a promising compound that has the potential to be an important tool for scientific research and the development of new therapeutics.

Scientific Research Applications

N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has been studied extensively in scientific research due to its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. N-[1-(4-hydroxyphenyl)ethyl]-4-methylbenzamide has also been shown to have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.